1-[3-(aminomethyl)piperidin-1-yl]-2-(1H-1,2,3,4-tetrazol-1-yl)ethan-1-one

• IUPAC Name: 1-[3-(aminomethyl)piperidin-1-yl]-2-(tetrazol-1-yl)ethanone
• InChI: InChI=1S/C9H16N6O/c10-4-8-2-1-3-14(5-8)9(16)6-15-7-11-12-13-15/h7-8H,1-6,10H2
• InChI Key: QVDUDVIOKUXLTC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CN2C=NN=N2)CN
• Molecular Formula: C9H16N6O
• Molecular Weight: 224.26 g/mol

Description

The compound “1-[3-(aminomethyl)piperidin-1-yl]-2-(1H-1,2,3,4-tetrazol-1-yl)ethan-1-one” is a derivative of piperidine. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine derivatives has been a subject of numerous scientific studies. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. In the last several years, a lot of reviews concerning specific methods of pipiridine synthesis, functionalization, and their pharmacological application were published.

Chemical Reactions Analysis

The chemical reactions leading to the formation of various piperidine derivatives involve intra- and intermolecular reactions. It is worth noting that the reaction leads to 2-oxo-1,2,3,4-tetrahydropyridine if the amide group in 2-cyanoacetamides possesses either an alkyl or hydrogen substituent instead of aryl. Therefore, the described MCR is regioselective.

Scientific Research Applications

Synthesis and Biological Evaluation

• A study conducted by Elavarasan, Bhakiaraj, and Gopalakrishnan (2014) discussed the synthesis of novel heterocyclic compounds, including 1-[3-(aminomethyl)piperidin-1-yl]-2-(1H-1,2,3,4-tetrazol-1-yl)ethan-1-one. These compounds showed promising antimicrobial activity, indicating potential applications in developing new antimicrobial agents (Elavarasan, Bhakiaraj, & Gopalakrishnan, 2014).

Spectroscopic Characterization and Biological Potential

• Govindhan et al. (2017) explored the synthesis and characterization of a similar compound, using spectroscopic methods and evaluating its cytotoxicity and binding with human serum albumin. This highlights its potential relevance in pharmacokinetics and biological applications (Govindhan, Viswanathan, Karthikeyan, Subramanian, & Velmurugan, 2017).

Antimicrobial Activity

• Merugu, Ramesh, and Sreenivasulu (2010) reported on the microwave-assisted synthesis of compounds including 1-[3-(aminomethyl)piperidin-1-yl]-2-(1H-1,2,3,4-tetrazol-1-yl)ethan-1-one, with a focus on their antibacterial activity. This suggests potential applications in treating bacterial infections (Merugu, Ramesh, & Sreenivasulu, 2010).

Enzyme Inhibition and Molecular Docking Studies

• Khalid et al. (2016) synthesized and analyzed similar compounds for their inhibitory activity against the butyrylcholinesterase enzyme and conducted molecular docking studies to assess their interaction with human proteins. This research provides insights into potential therapeutic applications for neurological disorders (Khalid, Aziz‐ur‐Rehman, Abbasi, Hussain, Malik, Ashraf, & Fatmi, 2016).

Sigma 1 Receptor Affinity

• A study by Berardi et al. (1996) explored the sigma 1 receptor affinity of compounds including 1-[3-(aminomethyl)piperidin-1-yl]-2-(1H-1,2,3,4-tetrazol-1-yl)ethan-1-one. This research may have implications for developing new medications targeting the central nervous system (Berardi, Giudice, Perrone, Tortorella, Govoni, & Lucchi, 1996).

Future Directions

The future directions in the field of piperidine derivatives involve the development of fast and cost-effective methods for the synthesis of substituted piperidines. This is an important task of modern organic chemistry. In the last several years, a lot of reviews concerning specific methods of pipiridine synthesis, functionalization, and their pharmacological application were published.